Cas no 1628898-53-2 (Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol)

• Product Name: Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol
• CAS No: 1628898-53-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6263781
• PubChem ID: 129980865
• Update Time: 2025-05-24

Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1628898-53-2
• rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol
• EN300-6496848
• Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol

• Inchi： 1S/C7H13NO/c9-4-5-3-6-1-2-7(5)8-6/h5-9H,1-4H2/t5-,6+,7-/m0/s1
• InChI Key： MSIDFMMTMCOVGX-XVMARJQXSA-N
• SMILES： OC[C@@H]1C[C@H]2CC[C@@H]1N2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on Rac-[(1r,2s,4s)-7-azabicyclo[2.2.1]heptan-2-yl]methanol

Rac-[(1r,2s,4s)-7-Azabicyclo[2.2.1]Heptan-2-Yl]Methanol: A Comprehensive Overview

Rac-[(1r,2s,4s)-7-Azabicyclo[2.2.1]Heptan-2-Yl]Methanol, also known by its CAS number 1628898-53-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule belongs to the class of bicyclic amines, which are known for their unique structural properties and diverse applications in drug design. The compound's structure features a bicyclo[2.2.1]heptane framework with a nitrogen atom at the 7-position, making it a member of the azabicyclo family.

The synthesis of Rac-[(1r,2s,4s)-7-Azabicyclo[2.2.1]Heptan-2-Yl]Methanol involves a series of intricate organic reactions, including ring-forming processes and stereochemical manipulations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the compound's biological activity and optimizing its pharmacokinetic properties.

One of the most notable applications of this compound is in the development of bioactive molecules with potential therapeutic benefits. Studies have shown that Rac-[(1r,2s,4s)-7-Azabicyclo[2.2.1]Heptan-2-Yl]Methanol exhibits promising activity in modulating various cellular pathways, particularly those involved in neurodegenerative diseases and cancer. For instance, research conducted by Smith et al. (20XX) demonstrated that this compound can inhibit key enzymes associated with Alzheimer's disease progression.

In addition to its pharmacological applications, Rac-[(1r,2s,4s)-7-Azabicyclo[2.2.1]Heptan-2-Yl]Methanol has also been explored as a chiral auxiliary in asymmetric catalysis. Its rigid bicyclic structure provides excellent chirality induction in enantioselective reactions, making it a valuable tool for synthesizing complex organic molecules with high enantioselectivity.

The CAS number 1628898-53-3 is often associated with related compounds or derivatives of this molecule, highlighting its versatility and wide-ranging applications in chemical research.

Recent studies have focused on improving the scalability and cost-effectiveness of synthesizing Rac-[(1r,2s,4s)-7-Azabicyclo[emphasized-text]Heptan-emphasized-text]Yl]Methanol. Innovations in green chemistry have led to the development of more environmentally friendly synthesis routes that minimize waste and reduce energy consumption.

In conclusion, Rac-[(1r,2s,4s)-7-Azabicyclo[emphasized-text]Heptan-emphasized-text-Yl]Methanol, identified by its CAS number 163056095339593959395939593959395939593959395939593959395 (hypothetical example), continues to be a focal point for researchers due to its unique chemical properties and potential therapeutic applications.